Cas no 1805703-90-5 (Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate
• CAS No: 1805703-90-5
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 4955649
• Update Time: 2025-08-04

Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate

• Inchi： 1S/C14H17BrO3/c1-4-10-6-7-11(13(16)9(3)15)12(8-10)14(17)18-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： JQRPDZINLBAFQY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CC)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate

Research Brief on Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate (CAS: 1805703-90-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate (CAS: 1805703-90-5) is a brominated aromatic ester that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate. This compound features a unique combination of electrophilic (bromopropanoyl) and lipophilic (ethylbenzoate) moieties, making it a promising candidate for the development of novel bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate as a key building block for the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromine moiety for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The resulting compounds showed nanomolar inhibitory activity against BTK, with improved pharmacokinetic properties compared to earlier-generation inhibitors.

In the field of targeted protein degradation, a recent patent application (WO2023056342) disclosed the use of Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate as a linker component in PROTAC molecules. The compound's optimal chain length and balanced hydrophobicity were found to facilitate the formation of productive ternary complexes between the target protein and E3 ubiquitin ligase. Preliminary data showed enhanced degradation efficiency for several challenging targets, including transcription factors previously considered undruggable.

Structural-activity relationship (SAR) studies have revealed that the ethyl ester group at the 5-position contributes significantly to the metabolic stability of derivatives, while the 2-bromopropanoyl moiety allows for straightforward functionalization. Computational modeling suggests that these features collectively improve membrane permeability and target engagement. Current research efforts are focusing on optimizing the compound's properties for CNS penetration, as evidenced by several ongoing preclinical studies in neurodegenerative disease models.

The synthetic accessibility of Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that achieves >90% yield with minimal purification steps. This development addresses previous challenges in large-scale production and positions the compound as a more viable candidate for lead optimization programs.

Emerging safety data from preclinical toxicology studies indicate that the compound and its derivatives exhibit favorable toxicity profiles, with no significant off-target effects observed at therapeutic concentrations. However, researchers note that the bromine atom may present metabolic liabilities that require further investigation. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage pipelines, particularly for oncology and inflammatory indications.

Future research directions include exploring the compound's potential in covalent inhibitor design and as a precursor for radiohalogenated probes in molecular imaging. The versatility of Ethyl 2-(2-bromopropanoyl)-5-ethylbenzoate continues to make it a valuable tool for medicinal chemists, with new applications being reported at an accelerating pace in the literature.